Cas no 87331-47-3 (Coumarin 525)
Coumarin 525 structure
Product name:Coumarin 525
Coumarin 525 Chemical and Physical Properties
Names and Identifiers
-
- <br>10-(1,3-benzoxazol-2-yl)-2,3,6,7-tetrahydro-1H,5H,11H-pyrano[2,3-f]pyrido[3 ,2,1-ij]quinolin-11-one
- Coumarin 525
- 10-(2-Benzoxazolyl)-2,3,6,7-tetrahydro-1H,5H,11H-[1]benzopyrano[6,7,8-ij]quinolizin-11-one
- CS-0373776
- 1H,5H,11H-[1]Benzopyrano[6,7,8-ij]quinolizin-11-one,10-(2-benzoxazolyl)-2,3,6,7-tetrahydro-
- C3047
- 1H,5H,11H-[1]Benzopyrano[6,7,8-ij]quinolizin-11-one, 10-(2-benzoxazolyl)-2,3,6,7-tetrahydro-
- 10-(2-Benzoxazolyl)-2,3,6,7-tetrahydro-1H,5H,11H-[1]
- 5-(1,3-benzoxazol-2-yl)-3-oxa-13-azatetracyclo[7.7.1.02,7.013,17]heptadeca-1,5,7,9(17)-tetraen-4-one
- 3OUMARIN 525, DYE CONTENT 99
- 5-(1,3-BENZOXAZOL-2-YL)-3-OXA-13-AZATETRACYCLO[7.7.1.0(2),?.0(1)(3),(1)?]HEPTADECA-1,5,7,9(17)-TETRAEN-4-ONE
- DTXSID501122161
- 1ST164476
- 10-(Benzo[d]oxazol-2-yl)-2,3,6,7-tetrahydro-1H-pyrano[2,3-f]pyrido[3,2,1-ij]quinolin-11(5H)-one
- 87331-47-3
- D89537
- SCHEMBL15398201
- 10-(2-Benzoxazolyl)-2,3,6,7-tetrahydro-1H,5H,11H-(1)benzopyrano(6,7,8-ij)quinolizin-11-one
-
- MDL： MFCD00358610
- Inchi： 1S/C22H18N2O3/c25-22-16(21-23-17-7-1-2-8-18(17)26-21)12-14-11-13-5-3-9-24-10-4-6-15(19(13)24)20(14)27-22/h1-2,7-8,11-12H,3-6,9-10H2
- InChI Key： XYFLALJXCJWBPG-UHFFFAOYSA-N
- SMILES： O1C(C(C2=NC3=C([H])C([H])=C([H])C([H])=C3O2)=C([H])C2=C([H])C3C([H])([H])C([H])([H])C([H])([H])N4C([H])([H])C([H])([H])C([H])([H])C(=C12)C4=3)=O
Computed Properties
- Exact Mass: 358.13174244g/mol
- Monoisotopic Mass: 358.13174244g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 1
- Complexity: 650
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.6
- XLogP3: 4.3
Experimental Properties
- Melting Point: 278°C(lit.)
Coumarin 525 Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X74675-50mg |
Coumarin 525 |
87331-47-3 | 97% | 50mg |
¥338.0 | 2023-09-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C3047-200mg |
Coumarin 525 |
87331-47-3 | 97.0%(LC) | 200mg |
￥945.0 | 2022-06-10 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | C3047-200mg |
Coumarin 525 |
87331-47-3 | >97.0%(HPLC) | 200mg |
¥855.00 | 2024-04-15 | |
| Ambeed | A1152898-100mg |
1H,5H,11H-[1]Benzopyrano[6,7,8-ij]quinolizin-11-one, 10-(2-benzoxazolyl)-2,3,6,7-tetrahydro- |
87331-47-3 | 97% | 100mg |
$48.0 | 2025-02-28 | |
| TRC | C755555-25mg |
Coumarin 525 |
87331-47-3 | 25mg |
$ 80.00 | 2022-04-01 | ||
| eNovation Chemicals LLC | Y1262095-200mg |
1H,5H,11H-[1]Benzopyrano[6,7,8-ij]quinolizin-11-one,10-(2-benzoxazolyl)-2,3,6,7-tetrahydro- |
87331-47-3 | 97% | 200mg |
$180 | 2024-06-06 | |
| A2B Chem LLC | AI68658-50mg |
1H,5H,11H-[1]Benzopyrano[6,7,8-ij]quinolizin-11-one,10-(2-benzoxazolyl)-2,3,6,7-tetrahydro- |
87331-47-3 | >97.0%(HPLC) | 50mg |
$109.00 | 2024-04-19 | |
| 1PlusChem | 1P00IMVM-200mg |
1H,5H,11H-[1]Benzopyrano[6,7,8-ij]quinolizin-11-one,10-(2-benzoxazolyl)-2,3,6,7-tetrahydro- |
87331-47-3 | ≥97%(HPLC) | 200mg |
$143.00 | 2025-03-01 | |
| eNovation Chemicals LLC | Y1262095-50mg |
1H,5H,11H-[1]Benzopyrano[6,7,8-ij]quinolizin-11-one,10-(2-benzoxazolyl)-2,3,6,7-tetrahydro- |
87331-47-3 | 97% | 50mg |
$115 | 2024-06-06 | |
| abcr | AB474183-200 mg |
Coumarin 525, 97%; . |
87331-47-3 | 97% | 200mg |
€194.60 | 2023-04-21 |
Coumarin 525 Related Literature
-
Xinyun Wu,Richard D. Oleschuk,Natalie M. Cann Analyst, 2012,137, 4150-4161
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Ilya D. Gridnev,Elisabetta Alberico,Serafino Gladiali Chem. Commun., 2012,48, 2186-2188
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3. Bayesian analysis of data from segmented super-resolution images for quantifying protein clustering†Marta Cullell-Dalmau,Carlo Manzo Phys. Chem. Chem. Phys., 2020,22, 1107-1114
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Ture R. Munter,Thomas Bligaard,Claus H. Christensen,Jens K. Nørskov Phys. Chem. Chem. Phys., 2008,10, 5202-5206
-
R. Ghoreishi,G. J. Suppes RSC Adv., 2015,5, 68361-68368
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